Cas no 1396682-94-2 (N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1396682-94-2
• MF: C₁₅H₉ClFN₅O₃
• MW: 361.715064764023
• CID: 6513054
• Update Time: 2025-06-09

N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C15H9ClFN5O3/c16-9-5-8(1-2-10(9)17)20-14(24)12-7-25-15(21-12)22-13(23)11-6-18-3-4-19-11/h1-7H,(H,20,24)(H,21,22,23)
• InChI Key： ITVDCEUXVWVVSG-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2=CC=C(F)C(Cl)=C2)=O)N=C1NC(C1=NC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide

Comprehensive Overview of N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS No. 1396682-94-2)

The compound N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS No. 1396682-94-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a pyrazine core with a 1,3-oxazole moiety, linked through a carbamoyl bridge. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways and biological activity. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology. The presence of both chloro and fluoro substituents on the phenyl ring enhances its binding affinity to specific protein targets, making it a subject of intense study in the context of cancer treatment and signal transduction modulation.

In recent years, the scientific community has shown a surge in interest toward small-molecule inhibitors, and N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide fits perfectly into this trend. Its mechanism of action is believed to involve interference with cellular signaling pathways, which are often dysregulated in diseases like autoimmune disorders and metabolic syndromes. This aligns with the broader industry focus on precision medicine and personalized therapeutics.

Another hot topic in the context of this compound is its structure-activity relationship (SAR). The pyrazine-2-carboxamide group is known to contribute to hydrogen bonding interactions with biological targets, while the 1,3-oxazole ring provides rigidity and stability to the molecular framework. These features are critical for optimizing drug-likeness and bioavailability, which are key considerations in modern drug design.

From a pharmacokinetic perspective, CAS No. 1396682-94-2 exhibits favorable properties such as moderate solubility and metabolic stability. These attributes are essential for ensuring that the compound can reach its intended target in vivo without rapid degradation. Given the increasing emphasis on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling in early-stage drug development, this molecule stands out as a viable lead candidate.

The compound’s potential applications extend beyond oncology. Recent studies have explored its utility in neurodegenerative diseases, where modulation of specific kinases could offer therapeutic benefits. This aligns with the growing demand for multi-target therapeutics in complex diseases like Alzheimer’s and Parkinson’s. Additionally, its fluorinated and chlorinated aromatic system makes it a valuable scaffold for further chemical modifications, enabling the development of derivatives with enhanced activity.

In the realm of computational chemistry, N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict its binding modes and optimize its interactions with biological targets, reducing the time and cost associated with empirical screening.

As the pharmaceutical industry continues to prioritize green chemistry and sustainable synthesis, the environmental impact of producing such compounds is also under scrutiny. Researchers are investigating eco-friendly synthetic routes for CAS No. 1396682-94-2, leveraging catalytic methods and renewable reagents to minimize waste and energy consumption.

In summary, N-{4-(3-chloro-4-fluorophenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from oncology to neurodegenerative diseases, coupled with its favorable pharmacokinetic profile, make it a compound of enduring interest. As research progresses, it is likely to play a pivotal role in the development of next-generation therapeutics, addressing some of the most pressing challenges in modern medicine.